Cas no 623-81-4 (Diethyl sulfite)

Diethyl sulfite Properties

Names and Identifiers

• Diethyl sulfite
• DES
• Ethyl sulfite

• MDL： MFCD00009098
• InChIKey： NVJBFARDFTXOTO-UHFFFAOYSA-N
• Inchi： 1S/C4H10O3S/c1-3-6-8(5)7-4-2/h3-4H2,1-2H3
• SMILES： CCOS(=O)OCC

Computed Properties

• Exact Mass: 138.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 138.035
• Heavy Atom Count: 8
• Complexity: 65.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• LogP: 1.50380
• PSA: 54.74000
• Refractive Index: n20/D 1.414(lit.)
  n20/D 1.414
• Boiling Point: 157°C(lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Color/Form: Transparent colorless liquid
• Solubility: Not determined.
• Density: 1.077 g/mL at 25 °C(lit.)
  1.078 g/mL at 25 °C

Diethyl sulfite Security Information

• Symbol: GHS02 GHS07
• RTECS：WT3511000
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S26-S36-S24/25-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3.2

Diethyl sulfite Customs Data

• HS CODE：29209085
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters